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Compound of Interest

Compound Name: Boc-Aminooxy-PEG3-acid

Cat. No.: B611189

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for Boc-Aminooxy-PEG3-acid, a key reagent in bioconjugation and drug
development. Adherence to these guidelines is crucial for ensuring a safe laboratory
environment and maintaining the integrity of research outcomes.

Section 1: Chemical and Physical Properties

Boc-Aminooxy-PEG3-acid, with the chemical formula C14H27NQOS8, is a PEG derivative that
features a Boc-protected aminooxy group and a terminal carboxylic acid.[1][2] This structure
makes it a valuable linker molecule, enabling the conjugation of various molecules.[2][3][4] The
hydrophilic PEG spacer enhances solubility in aqueous media.[3]

Table 1: Physical and Chemical Data
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Property Value

Molecular Formula C14H27NO8

Molecular Weight 337.37 g/mol

CAS Number 1835759-82-4
Appearance No data available
Solubility Water, DMSO, DMF, DCM

Data sourced from multiple suppliers and may vary slightly.

Section 2: Hazard Identification and Toxicological
Data

While comprehensive toxicological data for Boc-Aminooxy-PEG3-acid is not readily available,
it is crucial to handle this compound with care, as with all laboratory chemicals.[1] The primary
hazards are associated with direct contact and inhalation.

Table 2: Toxicological Profile

Effect Data

Acute Toxicity No data available
Skin Corrosion/Irritation No data available
Eye Damage/Irritation No data available
Respiratory/Skin Sensitization No data available
Germ Cell Mutagenicity No data available
Carcinogenicity No data available
Reproductive Toxicity No data available

Absence of data does not imply the substance is harmless.
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Section 3: Safe Handling and Storage Protocols

Proper handling and storage are paramount to ensuring safety and maintaining the chemical's
stability.

Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling. The following PPE is
recommended:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves (e.g., nitrile).[1]

Skin and Body Protection: Impervious clothing, such as a lab coat.[1]

Respiratory Protection: A suitable respirator should be used if ventilation is inadequate or if
aerosols are generated.[1]
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Figure 1: Personal Protective Equipment (PPE) Selection Workflow.

General Handling Precautions

¢ Avoid contact with skin and eyes.[1][5]

Avoid inhalation of vapor or mist.[6]

Use only in a well-ventilated area, preferably in a chemical fume hood.[5][7]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Storage Conditions
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Proper storage is essential to maintain the integrity of Boc-Aminooxy-PEG3-acid.

Table 3: Recommended Storage Conditions

Parameter Recommendation

-20°C is commonly recommended for long-term
Temperature storage.[3][5][8] Some suppliers suggest 2-8°C

for shorter periods.[6]

Container Keep container tightly sealed.[1][5]

Environment Store in a cool, well-ventilated area.[1][5]

) ) Strong acids/alkalis, strong oxidizing/reducing
Incompatible Materials
agents.[1]

Section 4: Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

First Aid Measures
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Figure 2: First Aid Response to Accidental Exposure.
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Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
separating the eyelids.[1][6] Seek prompt medical attention.[1]

Skin Contact: Rinse skin thoroughly with large amounts of water.[1][5] Remove contaminated
clothing and shoes.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide cardiopulmonary
resuscitation (CPR).[1][5]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician.[1][5]

Accidental Release Measures

In the event of a spill, follow these procedures:

Ensure Personal Protection: Wear appropriate PPE, including respiratory protection, gloves,
and eye protection.[1]

Containment: Prevent further leakage or spillage if it is safe to do so.[5] Keep the material
away from drains and water courses.[1][5]

Cleanup: For liquid spills, absorb with an inert material (e.g., diatomite, universal binders).[5]
For solid spills, sweep up and place in a suitable container for disposal. Avoid creating dust.

[5]

Disposal: Dispose of contaminated material as special waste in accordance with local, state,
and federal regulations.[1][9]

Section 5: Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide.[1]

Special Hazards: During combustion, irritant and toxic fumes may be emitted.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective clothing.[1]

Section 6: Stability and Reactivity
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o Chemical Stability: Stable under recommended storage conditions.[1]

« Conditions to Avoid: No specific data available, but avoiding heat, flames, and sparks is good
practice.[9]

e Incompatible Materials: Strong acids/alkalis and strong oxidizing/reducing agents.[1]

e Hazardous Decomposition Products: Under fire conditions, may decompose to emit toxic
fumes.[1]

This guide is intended to provide essential safety information for trained laboratory personnel.
Always refer to the specific Safety Data Sheet provided by your supplier and consult with your
institution's safety officer for any questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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